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Compound of Interest

Compound Name: (R)-(-)-2-Aminobutane

Cat. No.: B082408

Essential Safety and Handling Guide for (R)-(-)-2-
Aminobutane

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of (R)-(-)-2-Aminobutane, tailored for researchers, scientists, and drug
development professionals.

(R)-(-)-2-Aminobutane is a chiral amine utilized in pharmaceutical chemistry and organic
synthesis.[1][2][3] Due to its hazardous properties, strict adherence to safety protocols is
mandatory. It is a highly flammable, corrosive, and toxic substance that requires careful
management in a laboratory setting.[1][4]

Chemical and Physical Properties

A summary of key quantitative data for (R)-(-)-2-Aminobutane is provided below for quick
reference. This substance is a colorless to yellow liquid with an ammonia-like odor.[4][5]
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Property Value

Molecular Formula CaH11N[4][6]

Boiling Point 63 °C / 145.4 °F[4][7]

Melting Point -104 °C / -155.2 °F[4][7]

Flash Point -19 °C [/ -2.2 °F[4][6][7]

Specific Gravity 0.720 g/mL at 25 °C[2][6]
Vapor Pressure 180 hPa @ 20 °C[4][6]

Vapor Density 2.52 (Air = 1)[4][6]

Water Solubility Miscible[1][4][5]

Autoignition Temp. 355 °C /671 °F[6]

Explosion Limits Lower: 1.8%, Upper: 9.0%[6][7]
Exposure Limits TLV (as n-Butylamine): 5 ppm (Ceiling, skin)[8]
UN Number 1992[8]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against exposure. The following
equipment is mandatory when handling (R)-(-)-2-Aminobutane:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[6][8]

o Skin Protection: Appropriate protective gloves (e.g., nitrile rubber) and chemical-resistant
clothing or an apron are required to prevent skin contact.[5][8]

o Respiratory Protection: All handling must be conducted in a chemical fume hood.[4][8] If
workplace conditions warrant a respirator, a respiratory protection program that meets
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OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149
must be followed.[8]

Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents and degradation of the chemical,
which is air and light sensitive.[1][9]

Handling:

o Work exclusively within a certified chemical fume hood.[4][8]

o Keep away from all sources of ignition, including heat, sparks, and open flames.[4][6]
o Use only non-sparking tools and explosion-proof equipment.[6][9]

e Ground and bond all containers and receiving equipment during material transfer to prevent
static discharges.[4][8]

» Avoid contact with skin, eyes, and clothing. Do not ingest or inhale vapors.[4][8]
e Wash hands and any exposed skin thoroughly after handling.[8]

Storage:

o Store in a designated flammables area that is cool, dry, and well-ventilated.[6][8]
» Keep containers tightly closed and store under an inert atmosphere.[6][8]

» Store away from incompatible substances such as acids, strong oxidizing agents, acid
chlorides, acid anhydrides, and carbon dioxide.[1][4]

Emergency Procedures

Immediate and correct response to an emergency is crucial.
Spill Response:

o Evacuate all personnel from the spill area and ensure the area is well-ventilated.[4]
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e Eliminate all ignition sources immediately.[4][6]

« Contain the spill using an inert absorbent material (e.g., sand, silica gel).[9]

o Use spark-proof tools for cleanup.[9]

o Collect the absorbed material into a suitable, closed container for disposal.[4][9]
e Do not allow the spill to enter drains or surface water.[4][7]

Fire Response:

o For small fires, use alcohol-resistant foam, dry chemical, or carbon dioxide.[5][8]

o For large fires, use water spray, fog, or alcohol-resistant foam.[8] Note that water may be
ineffective as the material is lighter than water and fire may spread.[8]

» Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).

[4][8]
e Vapors are heavier than air and may travel to an ignition source and flash back.[5][8]
First-Aid Measures:

 Inhalation: Immediately move the victim to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[3][9]

o Skin Contact: Immediately flush the affected area with plenty of soap and water for at least
15 minutes while removing all contaminated clothing and shoes. Seek immediate medical
attention.[8]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 30 minutes,
holding eyelids apart. Do not allow the victim to rub their eyes. Seek immediate medical
attention.[8]

 Ingestion: Do NOT induce vomiting.[6] If the victim is conscious and alert, rinse their mouth
and give 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious
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person. Seek immediate medical attention.[8]

Disposal Plan

All chemical waste must be handled and disposed of in accordance with institutional policies
and local, state, and federal regulations.[10]

Containerization: Collect waste in a compatible, properly labeled, and tightly sealed
container. The original container can often be used.[10]

e Labeling: The waste container must be clearly labeled with the words "HAZARDOUS
WASTE" and a full description of its contents.[10]

» Storage: Store waste containers in a designated satellite accumulation area, ensuring they
are segregated from incompatible materials.[10]

» Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety
(EHS) office by submitting a hazardous material pickup request.[10]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling (R)-(-)-2-
Aminobutane in a laboratory setting.
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Safe Handling Workflow for (R)-(-)-2-Aminobutane
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Safe handling workflow for (R)-(-)-2-Aminobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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